Cas no 2097969-89-4 (N,N-dimethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride)

• Product Name: N,N-dimethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride
• CAS No: 2097969-89-4
• MF: C₉H₂₀Cl₂N₂
• MW: 227.174500465393
• CID: 5048225
• PubChem ID: 126845041
• Update Time: 2025-05-20

N,N-dimethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyloctahydrocyclopenta[c]pyrrol-4-amine dihydrochloride
• N,N-dimethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride
• N,N-dimethyl-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-4-amine;dihydrochloride

• Inchi： 1S/C9H18N2.2ClH/c1-11(2)9-4-3-7-5-10-6-8(7)9;;/h7-10H,3-6H2,1-2H3;2*1H
• InChI Key： CCAAHGTYDTTYMR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC2CCC(C2C1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 145
• Topological Polar Surface Area: 15.3

Additional information on N,N-dimethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride

Introduction to N,N-dimethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride (CAS No. 2097969-89-4)

N,N-dimethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride, a compound with the chemical formula C₁₁H₁₈Cl₂N₂, is a derivative of octahydrocyclopenta[c]pyrrole. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The CAS number 2097969-89-4 uniquely identifies this molecule and distinguishes it from other related compounds, facilitating accurate documentation and research applications.

The N,N-dimethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride is characterized by its hydrochloride salt form, which enhances its solubility in aqueous solutions. This property is particularly advantageous for pharmaceutical formulations, where bioavailability and solubility are critical factors. The presence of two chlorine atoms in the dihydrochloride form also contributes to the compound's stability and shelf life, making it a reliable candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The octahydrocyclopenta[c]pyrrole scaffold is known for its ability to mimic natural bioactive molecules, such as neurotransmitters and hormones. By modifying this scaffold with substituents like dimethyl groups, researchers can fine-tune the pharmacological properties of the compound. The N,N-dimethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride represents a promising derivative that could exhibit novel therapeutic effects.

In vitro studies have begun to explore the potential applications of this compound in various pharmacological contexts. Initial research suggests that it may interact with specific biological targets, including enzymes and receptors involved in neurological and cardiovascular functions. The dimethyl groups at the nitrogen atoms likely contribute to its binding affinity and selectivity, which are crucial for developing effective drugs with minimal side effects.

The dihydrochloride salt form of N,N-dimethyl-octahydrocyclopenta[c]pyrrol-4-amine offers several advantages over its free base form. Enhanced solubility not only improves drug delivery but also facilitates more efficient absorption in the gastrointestinal tract. Additionally, the salt form is often more stable under various storage conditions, reducing degradation over time. These properties make it an attractive candidate for further development into a pharmaceutical agent.

Current research is focusing on synthesizing analogs of N,N-dimethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride to optimize its pharmacokinetic and pharmacodynamic profiles. By systematically modifying its structure, scientists aim to identify compounds with improved efficacy and reduced toxicity. Computational modeling and high-throughput screening techniques are being employed to accelerate this process, allowing for rapid identification of promising candidates.

The biological activity of this compound is being investigated across multiple therapeutic areas. Preliminary findings suggest potential applications in treating neurological disorders, where modulation of neurotransmitter systems could provide therapeutic benefits. Furthermore, its structural similarity to known bioactive molecules may make it a valuable tool for developing new treatments for cardiovascular diseases and other conditions.

Manufacturing processes for N,N-dimethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride are being refined to ensure high purity and yield. Scalability is a key consideration, as large-scale production is necessary for clinical trials and commercialization. Advances in synthetic chemistry have enabled more efficient routes to produce this compound, reducing costs and environmental impact.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. N,N-dimethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride will need to undergo comprehensive preclinical studies before entering human trials. These studies will evaluate its safety profile, dosage requirements, and therapeutic potential in various disease models.

Collaborations between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into viable therapies. The CAS number 2097969-89-4 serves as a critical identifier in these collaborations, ensuring that all parties are referring to the same compound accurately. Such partnerships can accelerate the development process by combining expertise in chemistry, biology, and clinical research.

Future directions for research on N,N-dimethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride include exploring its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide insights into its therapeutic potential and help guide further modifications. Additionally, investigating its interactions with other drugs could reveal synergistic effects or potential drug-drug interactions that need to be considered in clinical settings.

The structural diversity of octahydrocyclopenta[c]pyrrole derivatives offers a rich foundation for drug discovery efforts. By leveraging computational tools and synthetic methodologies, researchers can rapidly explore new molecular structures with tailored properties. This approach aligns with the growing trend toward personalized medicine, where individual patient needs are addressed through targeted therapies.

In conclusion, N,N-dimethyl-octahydrocyclopenta[c]pyrrol-4-amine dihydrochloride (CAS No. 2097969-89-4) is a promising compound with significant potential in pharmaceutical research. Its unique structure, enhanced solubility due to the dihydrochloride form, and preliminary biological activity make it an attractive candidate for further investigation. As research progresses, this molecule could contribute to the development of new treatments for various diseases, offering hope for improved patient outcomes.